Cas no 2098129-30-5 (Ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride)

• Product Name: Ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride
• CAS No: 2098129-30-5
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 5729065
• PubChem ID: 126845764
• Update Time: 2025-10-11

Ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• A1-43310
• CS-0348123
• 2098129-30-5
• ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride
• ethyl 3-pyrrolidin-3-ylpropanoate;hydrochloride
• F2167-8132
• AKOS040818307
• Ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c1-2-12-9(11)4-3-8-5-6-10-7-8;/h8,10H,2-7H2,1H3;1H
• InChI Key： ATNCSKYXQSUTQD-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CCC1CNCC1)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride

Research Update on Ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride (CAS: 2098129-30-5): Recent Advances and Applications

Ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride (CAS: 2098129-30-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.

Recent literature has emphasized the role of Ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride as a key building block for the synthesis of novel pyrrolidine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of potent dopamine D3 receptor ligands, which are being investigated for the treatment of Parkinson's disease and schizophrenia. The compound's unique structural features, including the pyrrolidine ring and ester functionality, contribute to its ability to modulate receptor interactions and improve blood-brain barrier permeability.

In addition to its CNS applications, Ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride has shown promise in the development of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel quaternary ammonium compounds with broad-spectrum activity against drug-resistant bacterial strains. The researchers noted that the hydrochloride salt form (CAS: 2098129-30-5) significantly improved the compound's solubility and stability, facilitating its use in pharmaceutical formulations.

The synthetic methodologies for Ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride have also seen recent advancements. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) described an efficient, solvent-free synthesis route that yields the compound with high purity (>99%) and reduced environmental impact. This development is particularly relevant for scale-up production in the pharmaceutical industry, where sustainability considerations are becoming increasingly important.

Pharmacokinetic studies of derivatives containing the Ethyl 3-(pyrrolidin-3-yl)propanoate moiety have revealed favorable absorption and distribution profiles. Research presented at the 2024 American Chemical Society National Meeting demonstrated that these compounds exhibit good oral bioavailability and tissue penetration, making them attractive candidates for further drug development. The hydrochloride salt form (CAS: 2098129-30-5) was specifically noted for its improved crystalline properties and handling characteristics compared to the free base form.

Looking forward, Ethyl 3-(pyrrolidin-3-yl)propanoate hydrochloride continues to be a focus of research in multiple therapeutic areas. Current clinical trials are investigating its derivatives as potential treatments for neuropathic pain and cognitive disorders. The compound's versatility and the growing body of research supporting its applications suggest that it will remain an important tool in medicinal chemistry for the foreseeable future.